2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2-chloro-5-fluorophenyl)acetamide

• IUPAC Name: 2-(3-butyl-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl)-N-(2-chloro-5-fluorophenyl)acetamide
• InChI: InChI=1S/C18H17ClFN3O3S/c1-2-3-7-22-17(25)16-14(6-8-27-16)23(18(22)26)10-15(24)21-13-9-11(20)4-5-12(13)19/h4-6,8-9,16H,2-3,7,10H2,1H3/p+1
• InChI Key: JKBDWGWLORZSSA-UHFFFAOYSA-O
• Canonical SMILES: CCCCN1C(=O)C2C(=[N+](C1=O)CC(=O)NC3=C(C=CC(=C3)F)Cl)C=CS2
• Molecular Formula: C18H18ClFN3O3S+
• Molecular Weight: 410.9 g/mol

Description

The compound “2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(2-chloro-5-fluorophenyl)acetamide” is a chemical compound with the molecular formula C19H20ClN3O3S. It has a molecular weight of 405.9. The compound is available from suppliers such as Vitas M Chemical Limited and Life Chemicals Inc.

Molecular Structure Analysis

The compound contains a total of 48 atoms; 21 Hydrogen atoms, 19 Carbon atoms, 3 Nitrogen atoms, 3 Oxygen atoms, and 2 Sulfur atoms. The SMILES representation of the compound is CCCCn1c(=O)n(CC(=O)N(C)c2cccc(Cl)c2)c2ccsc2c1=O.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 405.9. The solubility of the compound in DMSO is unknown. The InChI representation of the compound is InChI=1/C19H20ClN3O3S/c1-3-4-9-22-18(25)17-15(8-10-27-17)23(19(22)26)12-16(24)21(2)14-7-5-6-13(20)11-14/h5-8,10-11H,3-4,9,12H2,1-2H3.

Scientific Research Applications

Antimicrobial Activity

Imidazole derivatives have been studied for their antimicrobial potential. . Further research could explore their efficacy against specific pathogens and mechanisms of action.

Anticancer Properties

Imidazole-containing compounds have gained attention in cancer research. Although specific studies on our compound are limited, it’s worth investigating its potential as an anticancer agent. . Further studies could assess the compound’s impact on cancer cell lines and animal models.

Antifibrotic Effects

Collagen deposition plays a crucial role in fibrosis-related diseases. Several compounds have shown antifibrotic activity by inhibiting collagen synthesis. . Investigating its effects on hepatic stellate cells and collagen prolyl-4-hydroxylase inhibition would be valuable.

Plant Hormone Analog

Imidazole derivatives, including our compound, share structural similarities with indole-3-acetic acid (IAA), a plant hormone involved in growth and development. .

Other Potential Applications

Beyond the mentioned fields, our compound’s properties warrant exploration in areas such as anti-inflammatory, antiviral, and antioxidant activities. Additionally, its role in DNA-based structures and histidine metabolism could be investigated further.

Mechanism of Action

Target of Action

The primary target of this compound is Poly (ADP-ribose) polymerases-1 (PARP-1) . PARP-1 is a highly conserved DNA-binding protein and is the most extensively expressed member of the poly (ADP-ribose) polymerases (PARPs) family . They regulate a number of cellular processes including surveillance of genome integrity, cellular differentiation, regulation of gene transcription, inflammation, mitosis, cell cycle progression, initiation of DNA damage response and apoptosis .

Mode of Action

PARP-1 is a known sensor of DNA damage as it is responsible for DNA base excision repair (BER) and DNA single-strand break (SSB) repair . Damaged DNA activates PARP-1 to cleave its substrate nicotinamide adenine dinucleotide (NAD+) and to catalyze the addition of ADP-ribose units to it and to nuclear target proteins to recruit BER components to facilitate DNA repair process and cell survival . The compound acts as an inhibitor of PARP-1, compromising the cancer cell DNA repair mechanism, resulting in genomic dysfunction and cell death .

Biochemical Pathways

The compound affects the DNA repair pathway by inhibiting PARP-1 . This inhibition disrupts the DNA repair process, leading to genomic dysfunction and cell death .

Result of Action

The compound’s action results in the inhibition of PARP-1, leading to genomic dysfunction and cell death . This makes it a potential therapeutic agent for cancer treatment .